6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride
Description
6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide, also known as A1, is a selective, competitive inhibitor of C1s . It was identified through a virtual screen for small molecules that interact with the C1s substrate recognition site .
Chemical Reactions Analysis
A1 has been shown to dose-dependently inhibit the classical pathway (CP) of complement activation by heparin-induced immune complexes, CP-driven lysis of Ab-sensitized sheep erythrocytes, CP activation in a pathway-specific ELISA, and cleavage of C2 by C1s .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride involves the reaction of 4-phenylpiperazine with 3-cyanopyridine followed by the addition of hydrochloric acid and subsequent purification steps.", "Starting Materials": ["4-phenylpiperazine", "3-cyanopyridine", "hydrochloric acid"], "Reaction": ["Step 1: 4-phenylpiperazine is reacted with 3-cyanopyridine in the presence of a suitable solvent and a catalyst to form 6-(4-phenylpiperazin-1-yl)pyridine-3-carbonitrile.", "Step 2: The resulting product is then treated with hydrochloric acid to form the trihydrochloride salt of 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide.", "Step 3: The product is then purified using standard techniques such as recrystallization or chromatography to obtain the final compound in pure form."] } | |
CAS RN |
1376162-36-5 |
Product Name |
6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride |
Molecular Formula |
C16H22Cl3N5 |
Molecular Weight |
390.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
